2-Chloro-1,4-difluoro-3-(trichloromethoxy)benzene
Overview
Description
2-Chloro-1,4-difluoro-3-(trichloromethoxy)benzene, commonly known as DFT, is an organofluorine compound. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals and other organic compounds. DFT is a relatively new compound and has been used in scientific research for only a few years.
Scientific Research Applications
DFT has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and materials science. It has been used in the synthesis of organic compounds such as polymers, surfactants, and pharmaceuticals. It has also been used in the synthesis of drug candidates for the treatment of various diseases.
Mechanism of Action
DFT is a powerful reagent used in organic synthesis. It is used to introduce a variety of functional groups onto a molecule. The mechanism of action of DFT involves the formation of a reactive intermediate, which is then attacked by a nucleophile to produce the desired product.
Biochemical and Physiological Effects:
DFT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and to have an effect on the permeability of cell membranes. It has also been shown to have an effect on the production of hormones and neurotransmitters, and to be an inhibitor of the Na+/K+ ATPase enzyme.
Advantages and Limitations for Lab Experiments
DFT is an effective reagent for organic synthesis, and has been used in a variety of lab experiments. It has the advantage of being relatively inexpensive and easy to use. However, it is also a highly toxic compound and should be handled with care.
Future Directions
1. Development of new synthesis methods for DFT.
2. Investigation of new applications for DFT in drug discovery, materials science, and other areas of research.
3. Further research into the biochemical and physiological effects of DFT.
4. Development of new methods for the safe handling of DFT.
5. Investigation of the potential toxicity of DFT.
6. Development of methods for the detection and quantification of DFT in biological samples.
7. Development of new methods for the degradation of DFT in the environment.
8. Investigation of the potential uses of DFT in biocatalysis.
9. Investigation of the potential uses of DFT in nanotechnology.
10. Development of new methods for the synthesis of DFT-containing compounds.
properties
IUPAC Name |
2-chloro-1,4-difluoro-3-(trichloromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl4F2O/c8-5-3(12)1-2-4(13)6(5)14-7(9,10)11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDBGTLLJHCDDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)OC(Cl)(Cl)Cl)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl4F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1,4-difluoro-3-(trichloromethoxy)benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-[chloro(difluoro)-methoxy]-1-nitro-benzene](/img/structure/B1402146.png)
![2-Chloro-1-[chloro(difluoro)-methoxy]-4-fluoro-benzene](/img/structure/B1402148.png)
